Cas no 1526633-94-2 (4-(1,3-thiazol-4-yl)butan-2-ol)

• Product Name: 4-(1,3-thiazol-4-yl)butan-2-ol
• CAS No: 1526633-94-2
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6411507
• PubChem ID: 79423731
• Update Time: 2025-10-31

4-(1,3-thiazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-4-yl)butan-2-ol
• 4-(Thiazol-4-yl)butan-2-ol
• 4-Thiazolepropanol, α-methyl-
• 1526633-94-2
• EN300-1831594
• AKOS017977872
• CS-0278623

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-4-10-5-8-7/h4-6,9H,2-3H2,1H3
• InChI Key： CJZLOOFWDPDOCX-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)CC(O)C

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±15.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on 4-(1,3-thiazol-4-yl)butan-2-ol

Recent Advances in the Study of 4-(1,3-thiazol-4-yl)butan-2-ol (CAS: 1526633-94-2): A Comprehensive Research Brief

The compound 4-(1,3-thiazol-4-yl)butan-2-ol (CAS: 1526633-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(1,3-thiazol-4-yl)butan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Its thiazole moiety, in particular, has been identified as a critical pharmacophore in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. Researchers have successfully utilized this compound in the development of targeted therapies, leveraging its ability to interact with specific biological pathways.

One of the most notable advancements in this area is the optimization of synthetic routes for 4-(1,3-thiazol-4-yl)butan-2-ol, which has significantly improved yield and purity. A study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability, making it more feasible for industrial applications. This breakthrough is expected to accelerate the compound's integration into large-scale pharmaceutical production.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results. For instance, derivatives of 4-(1,3-thiazol-4-yl)butan-2-ol have shown potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these compounds induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.

Furthermore, the antimicrobial properties of 4-(1,3-thiazol-4-yl)butan-2-ol have been explored in the context of drug-resistant bacterial strains. A recent study in Antimicrobial Agents and Chemotherapy reported that thiazole-containing analogs of this compound exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These results highlight its potential as a lead compound for addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of 4-(1,3-thiazol-4-yl)butan-2-ol-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance pharmacokinetic properties while retaining biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 4-(1,3-thiazol-4-yl)butan-2-ol (CAS: 1526633-94-2) represents a promising candidate for drug development, with applications spanning oncology, infectious diseases, and beyond. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to the field of chemical biology and medicine.